4,5-Dimethylcyclohexen-2-one

• CAS No.: 5715-25-3
• Molecular Formula: C8H12O
• Molecular Weight: 124.18 g/mol
• IUPAC Name: 4,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C8H12O/c1-6-3-4-8(9)5-7(6)2/h3-4,6-7H,5H2,1-2H3
• InChI Key: XADBPCVQACZOEL-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)C=CC1C

Description

4,5-Dimethylcyclohexen-2-one is a cyclic enone featuring methyl substituents at the 4- and 5-positions of a cyclohexenone backbone. Cyclohexenones are critical intermediates in organic synthesis, particularly in the preparation of pharmaceuticals, fragrances, and agrochemicals due to their conjugated carbonyl system, which enables diverse reactivity patterns such as Michael additions and Diels-Alder reactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis focuses on structurally related cyclohexenones, emphasizing substituent effects on physical properties, reactivity, and applications.

4,5-Dimethyl-4-phenyl-2-cyclohexen-1-one (CAS 17622-47-8)

• Structure : Differs from 4,5-Dimethylcyclohexen-2-one by the addition of a phenyl group at the 4-position.
• This could reduce electrophilicity at the carbonyl carbon compared to non-aromatic analogs. The 4,5-dimethyl configuration creates a sterically crowded environment, which may hinder nucleophilic attack at the α,β-unsaturated carbonyl .

5,5-Dimethyl-3-phenyl-2-cyclohexen-1-one

• Structure : Features geminal methyl groups at the 5-position and a phenyl group at the 3-position.
• The 3-phenyl group may direct regioselectivity in reactions such as hydrogenation or epoxidation due to electronic and steric effects .
• Data from NIST : While explicit physical properties (e.g., melting point, boiling point) are unavailable in the evidence, NIST-standardized databases typically provide spectral data (IR, NMR) critical for structural validation .

4,4,5-Trimethyl-2-cyclohexen-1-one

• Structure : Contains three methyl groups at the 4- and 5-positions.
• Comparative Analysis :
  • The additional methyl group amplifies steric hindrance, likely reducing solubility in polar solvents.
  • Increased electron-donating methyl substituents could lower the carbonyl’s electrophilicity, slowing reactions like nucleophilic addition compared to less-substituted analogs .

Table 1: Structural and Substituent Comparison

Compound Name	Substituents	Key Features	Potential Reactivity Insights
4,5-Dimethylcyclohexen-2-one	4-Me, 5-Me	Standard enone reactivity	Moderate electrophilicity
4,5-Dimethyl-4-phenyl-2-cyclohexen-1-one	4-Me, 5-Me, 4-Ph	Steric crowding, resonance stabilization	Reduced nucleophilic attack
5,5-Dimethyl-3-phenyl-2-cyclohexen-1-one	5-Me (geminal), 3-Ph	Ring strain, regioselective directing	Enhanced dienophile activity
4,4,5-Trimethyl-2-cyclohexen-1-one	4-Me (two), 5-Me	High steric hindrance	Lower solubility, slower reactions